Cas no 76045-49-3 (1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]-)

• Product Name: 1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]-
• CAS No: 76045-49-3
• MF: C₂₀H₂₄O₃
• MW: 312.402766227722
• CID: 837706
• PubChem ID: 442289
• Update Time: 2025-04-19

1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]-
• Broussonin C
• 5-[3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]propyl]benzene-1,3-diol
• Broussonin C.
• 4-[3-[4-Hydroxy-3-(3-methyl-2-butenyl)phenyl]propyl]-1,3-benzenediol
• [ "" ]
• HY-N2962
• FS-9265
• AKOS040761431
• CS-0023596
• B0005-458177
• CHEBI:3186
• 76045-49-3
• SCHEMBL23268429
• CHEMBL468906
• BDBM50254430
• BroussoninC
• 4-[3-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]propyl]benzene-1,3-diol
• Q27105977
• BDA04549
• DA-71773

• Inchi： 1S/C20H24O3/c1-14(2)6-8-17-12-15(7-11-19(17)22)4-3-5-16-9-10-18(21)13-20(16)23/h6-7,9-13,21-23H,3-5,8H2,1-2H3
• InChI Key： CMOZGCJOTGLPKO-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C/C=C(\C)/C)CCCC1C=CC(=CC=1O)O

Computed Properties

• Exact Mass: 312.173
• Monoisotopic Mass: 312.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2
• XLogP3: 5.5

Experimental Properties

• Color/Form: Oil
• Density: 1.154
• Boiling Point: 499.3°C at 760 mmHg
• Flash Point: 229.3°C
• Refractive Index: 1.611
• PSA: 60.69000
• LogP: 4.48740
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,3-Benzenediol,4-[3-[4-hydroxy-3-(3- methyl-2-butenyl)phenyl]propyl]- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether